Cas no 99184-05-1 (Benzoyl chloride,3-(acetyloxy)-5-methyl-)

• Product Name: Benzoyl chloride,3-(acetyloxy)-5-methyl-
• CAS No: 99184-05-1
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 802315
• Update Time: 2024-02-01

Benzoyl chloride,3-(acetyloxy)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-(acetyloxy)-5-methyl-
• 3,5-Cresotoyl chloride, acetate (6CI)
• 3-acetoxy-5-methyl-benzoyl chloride

• Inchi： 1S/C10H9ClO3/c1-6-3-8(10(11)13)5-9(4-6)14-7(2)12/h3-5H,1-2H3
• InChI Key： GUKKIDDZRVJRBD-UHFFFAOYSA-N
• SMILES： C1=C(C(Cl)=O)C=C(C)C=C1OC(=O)C

Computed Properties

• Exact Mass: 212.024
• Monoisotopic Mass: 212.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2